Cas no 52671-72-4 (1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride)

• Product Name: 1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride
• CAS No: 52671-72-4
• MF: C₁₄H₆O₇
• MW: 286.193244457245
• CID: 56289
• PubChem ID: 132336
• Update Time: 2025-10-22

1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride Chemical and Physical Properties

Names and Identifiers

• 1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride
• 1,3-Dioxo-1,3-dihydrobenzo[de]isochromene-6,7-dicarboxylic acid
• 1,3-dioxo-1H,3H-benzo[de]isochromene-6,7-dicarboxylic acid
• 1,4,5,8-naphthalene diacid monoanhydride
• 1,4,5,8-naphthalene-tetracarboxylic acid monoanhydride
• 1h,3h-naphtho[1,8-cd]pyran-6,7-dicarboxylic acid, 1,3-dioxo-
• 677957_ALDRICH
• AC1L30TA
• AC1Q6O39
• ACMC-1B19E
• CTK1G9180
• monoanhydride of 1,4,5,8-naphthalenetetracarboxylic acid
• 1,4,5,8-Naphthalenetetracarboxylicacid 1,4-monoanhydride
• SCHEMBL3413891
• AKOS002387758
• EC 619-817-4
• 1,3-Dioxo-1H,3H-naphtho[1,8-cd]pyran-6,7-dicarboxylic acid
• Naphthalene-1,4,5,8-tetracarboxylic 1,8-anhydride
• 52671-72-4
• 2,4-dioxo-3-oxatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-8,10-dicarboxylic acid
• naphthalene-1,4,5,8-tetracarboxylic acid 1,8-monoanhydride
• YQXRNSHBINARCY-UHFFFAOYSA-N
• 1,3-Dioxo-1H,3H-naphtho[1,8-c,d]pyran-6,7-dicarboxylic acid
• NS00001202
• DTXSID20276326
• STK229003

• Inchi： 1S/C14H6O7/c15-11(16)5-1-3-7-10-8(14(20)21-13(7)19)4-2-6(9(5)10)12(17)18/h1-4H,(H,15,16)(H,17,18)
• InChI Key： YQXRNSHBINARCY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=C3C(C(=O)O)=CC=C(C1=O)C3=2)=O

Computed Properties

• Exact Mass: 286.01128
• Monoisotopic Mass: 286.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.769
• Melting Point: >300 ºC
• Boiling Point: 692.8 °C at 760 mmHg
• Flash Point: 692.8 °C at 760 mmHg
• Refractive Index: 1.772
• PSA: 117.97

1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride Security Information

• Hazardous Material transportation number：UN 3077
• Hazard Category Code： R36;R50
• Safety Instruction： S26;S36/37;S61
• Hazardous Material Identification：
• Risk Phrases：R36;R50
• Safety Term：S26;S36/37;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives 1,8-naphthalic anhydrides

Additional information on 1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride

Comprehensive Overview of 1,4,5,8-Naphthalenetetracarboxylic Acid 1,8-Monoanhydride (CAS No. 52671-72-4)

1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride (CAS No. 52671-72-4) is a high-value organic intermediate widely used in advanced material synthesis, particularly in the fields of optoelectronics and nanotechnology. This compound, often abbreviated as NTCDA monoanhydride, is a derivative of naphthalene tetracarboxylic dianhydride (NTCDA) and exhibits unique chemical properties that make it indispensable for researchers and industries focused on cutting-edge applications.

The growing interest in organic semiconductors and flexible electronics has significantly increased the demand for specialized intermediates like 1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride. Its ability to form stable π-conjugated systems makes it a key building block for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and molecular electronics. Recent studies highlight its role in improving charge carrier mobility in thin-film transistors, addressing one of the critical challenges in next-generation display technologies.

From a synthetic chemistry perspective, CAS 52671-72-4 serves as a versatile precursor for polyimide resins and high-performance polymers. The monoanhydride functionality allows controlled polymerization reactions, enabling the production of materials with tailored thermal stability (up to 400°C) and mechanical strength. This has led to innovative applications in aerospace composites and microelectronic packaging, where researchers frequently search for "heat-resistant polymer precursors" and "low-dielectric constant materials".

The compound's fluorescence properties have recently gained attention in bioimaging and chemical sensing applications. Modified derivatives of NTCDA monoanhydride demonstrate excellent photostability and tunable emission wavelengths, making them potential candidates for "molecular probes" and "biocompatible markers". This aligns with current trends in nanotechnology where users frequently inquire about "non-toxic fluorescent tags" and "organic alternatives to quantum dots".

In material characterization, 1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride shows distinctive XRD patterns and thermal decomposition profiles that serve as important reference data for quality control. Analytical chemists often compare its FTIR spectra (notable carbonyl stretches at 1775 cm⁻¹ and 1710 cm⁻¹) when developing new characterization protocols for anhydride-containing compounds. These technical details respond to common search queries like "how to identify naphthalene anhydrides" and "spectroscopic analysis of organic intermediates".

The environmental aspect of CAS 52671-72-4 has become increasingly relevant, with research focusing on its biodegradation pathways and potential for green chemistry applications. Recent publications explore enzymatic modification methods that could transform this compound into value-added products, addressing sustainability concerns in the chemical industry. This responds to growing searches for "eco-friendly organic synthesis" and "biocatalytic transformation of aromatic compounds".

From a commercial standpoint, the global market for 1,4,5,8-Naphthalenetetracarboxylic acid derivatives is projected to grow at 6.8% CAGR (2023-2030), driven by demand from Asia-Pacific electronics manufacturers. Supply chain specialists frequently search for information on "high-purity NTCDA suppliers" and "technical specifications for electronic-grade chemicals", highlighting the need for detailed product documentation.

Future research directions for 52671-72-4 include exploration of its supramolecular assembly properties and potential in metal-organic frameworks (MOFs). The compound's planar structure and multiple coordination sites make it an interesting candidate for gas storage materials and heterogeneous catalysts, areas receiving substantial research funding worldwide.